Cas no 107323-92-2 (Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester)

Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester structure
107323-92-2 structure
Product Name:Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester
CAS No:107323-92-2
MF:C7H11ClO4
MW:194.612841844559
CID:3584698
PubChem ID:184025
Update Time:2025-04-22

Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester
    • 107323-92-2
    • 109123-64-0
    • DTXSID40910992
    • (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl carbonochloridate
    • (3,4,4-Trimethyl-1,2-dioxetan-3-yl)methyl chloridocarbonate #
    • ARRVGHALQNQYQW-UHFFFAOYSA-N
    • Formic acid, chloro-, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester
    • Inchi: 1S/C7H11ClO4/c1-6(2)7(3,12-11-6)4-10-5(8)9/h4H2,1-3H3
    • InChI Key: ARRVGHALQNQYQW-UHFFFAOYSA-N
    • SMILES: ClC(=O)OCC1(C)C(C)(C)OO1

Computed Properties

  • Exact Mass: 194.035
  • Monoisotopic Mass: 194.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.198
  • Boiling Point: 186°Cat760mmHg
  • Flash Point: 65.4°C
  • Refractive Index: 1.434
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